Cas no 1220696-61-6 (2-(Fluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine)

• Product Name: 2-(Fluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
• CAS No: 1220696-61-6
• MF: C₁₂H₁₇BFNO₂
• MW: 237.078286886215
• CID: 2086030
• Update Time: 2025-10-23

2-(Fluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
• 2-(fluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• Inchi： 1S/C12H17BFNO2/c1-11(2)12(3,4)17-13(16-11)9-5-6-15-10(7-9)8-14/h5-7H,8H2,1-4H3
• InChI Key： IARHJHRCUQVIEL-UHFFFAOYSA-N
• SMILES： FCC1C=C(B2OC(C)(C)C(C)(C)O2)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Topological Polar Surface Area: 31.4

Additional information on 2-(Fluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine

Comprehensive Overview of 2-(Fluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine (CAS No. 1220696-61-6)

2-(Fluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine (CAS No. 1220696-61-6) is a highly specialized boronic ester derivative that has garnered significant attention in the fields of pharmaceutical research, organic synthesis, and material science. This compound, characterized by its unique fluoromethyl and dioxaborolane functional groups, serves as a versatile building block for the development of novel small-molecule drugs and bioconjugates. Its CAS number 1220696-61-6 is frequently searched in academic and industrial databases, reflecting its growing importance in modern chemistry.

The structural features of 2-(Fluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine make it particularly valuable for Suzuki-Miyaura cross-coupling reactions, a widely used method in drug discovery and agrochemical development. Researchers are increasingly exploring its potential in creating targeted therapeutics, especially in the context of cancer treatment and neurological disorders. The fluoromethyl group enhances the compound's metabolic stability, while the boronic ester moiety facilitates efficient C-C bond formation, making it a preferred choice for medicinal chemists.

In recent years, the demand for boron-containing compounds like CAS 1220696-61-6 has surged due to their applications in proteolysis-targeting chimeras (PROTACs) and bioimaging agents. The compound's ability to act as a precursor for PET tracers has also sparked interest in diagnostic imaging. Furthermore, its compatibility with green chemistry principles aligns with the global push for sustainable synthesis methods, addressing environmental concerns in pharmaceutical manufacturing.

From a commercial perspective, 2-(Fluoromethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine is often discussed in forums related to high-value intermediates and custom synthesis. Its patent literature mentions its utility in kinase inhibitor development, a hot topic in precision medicine. Analytical techniques such as NMR spectroscopy and HPLC purification are critical for ensuring the compound's purity, as even minor impurities can impact its performance in catalytic applications.

As the scientific community continues to explore boron chemistry, CAS 1220696-61-6 remains a focal point for innovation. Its role in advancing next-generation therapeutics and smart materials underscores its relevance in contemporary research. For laboratories seeking reliable chemical building blocks, this compound offers a balance of reactivity and stability, making it indispensable for cutting-edge projects.